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Compound of Interest

Compound Name: N-Methylpropionamide

Cat. No.: B074207

For Researchers, Scientists, and Drug Development Professionals

N-Methylpropionamide (NMPA), a versatile amide, has garnered significant interest across
various scientific disciplines for its unique physicochemical properties. This technical guide
provides an in-depth review of the core research applications of NMPA, presenting key data,
experimental methodologies, and a visual representation of its role in scientific workflows. Its
utility as a polar aprotic solvent, a chemical intermediate, and a subject of study in complex
solvent systems positions it as a valuable tool in both academic and industrial research.

Physicochemical and Spectroscopic Data

A thorough understanding of N-Methylpropionamide's properties is fundamental to its
application in research. The following tables summarize its key physical, chemical, and

spectroscopic data.

Table 1: Physical and Chemical Properties of N-Methylpropionamide
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Property Value References
Molecular Formula CaH9sNO [1112][3]
Molecular Weight 87.12 g/mol [1][4]
CAS Registry Number 1187-58-2 [2][41[5]
Appearance Colorless clear liquid [31[5][6]
Melting Point -43 °C [718][°]
Boiling Point 146 °C at 90 mmHg; 205-207 EIOIL0]
°C at 760 mmHg
Density 0.931 g/mL at 25 °C [71[81I9]
Refractive Index (n20/D) 1.436 [7119]
Water Solubility Very soluble [5][10][11]
pKa 16.61 (Predicted) [51[12]
Flash Point 106 °C (closed cup) [7]

Table 2: Spectroscopic Data for N-Methylpropionamide
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Spectroscopic Technique

Key Data and
Observations

References

1H NMR

Spectra available,
characteristic peaks for ethyl

and N-methyl groups.

[ol13]

13C NMR

Spectra available, showing
distinct signals for the carbonyl

and alkyl carbons.

[ol14]

Infrared (IR) Spectroscopy

Data available, showing
characteristic amide C=0 and

N-H stretching vibrations.

[9]

Mass Spectrometry (MS)

Electron ionization mass
spectra available for structural

confirmation.

[21[9][15]

Raman Spectroscopy

Spectra available for studying

vibrational modes.

[9]

Core Research Applications

N-Methylpropionamide's primary applications stem from its properties as a solvent and a

chemical intermediate.

NMPA as a Versatile Solvent

With its high dielectric constant, NMPA is an effective polar aprotic solvent.[5][8][12][16] This
property makes it suitable for a range of applications, from organic synthesis to

electrochemistry.

» Organic Synthesis: NMPA can dissolve a variety of organic compounds, facilitating chemical

reactions.[5][6][12] Its stability under normal temperatures and pressures makes it a reliable

medium for various synthetic transformations.[5][11] While specific reaction yields in NMPA

are not extensively tabulated in general chemical literature, its utility as a solvent suggests its

use in reactions where polar aprotic conditions are favorable, such as nucleophilic

substitutions.[12]
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» Electrochemistry: Due to its high dielectric constant, NMPA has been investigated as an
electrolyte solvent, where it can enhance the conductivity of solutions.[12]

NMPA as a Chemical Intermediate

NMPA serves as a crucial building block in the synthesis of more complex molecules,
particularly in the pharmaceutical and agrochemical industries.[1][5][11][17] Its amide
functionality allows it to be a versatile precursor for a variety of chemical modifications.

Specialized Research Applications

Beyond its general use as a solvent and intermediate, NMPA is a subject of study in specific
research areas:

o Phase Separation Studies: A notable application of NMPA is in the investigation of amide-
induced phase separation, particularly in mixtures of hexafluoro-2-propanol and water.[4][7]
[8][17] This research is important for understanding solvent-solvent interactions and
developing novel separation techniques.[17]

» Biological Research: Derivatives of NMPA have shown potential in drug development.[12]
Research indicates that some derivatives may act as protein synthesis inhibitors.[12]
Additionally, there is interest in its role in enhancing bone morphogenetic proteins (BMPS),
suggesting potential therapeutic applications in bone regeneration.[12]

Experimental Protocols

Detailed experimental protocols are crucial for reproducibility. The following sections provide
methodologies for the synthesis and purification of NMPA.

Synthesis of N-Methylpropionamide

A common method for the synthesis of N-Methylpropionamide is the condensation of
anhydrous methylamine with propionic acid.[8][16]

Protocol:

o Combine anhydrous methylamine with a 50% excess of propionic acid in a suitable reaction
vessel.
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e Heat the mixture rapidly to 120-140 °C with stirring. This facilitates the reaction by removing
water, either directly or as a ternary azeotrope if a solvent like xylene is used.[8][16]

» Monitor the reaction progress. The quality of the distillate typically improves as the distillation
proceeds.[8][16]

 After the reaction is complete, the crude N-Methylpropionamide can be purified by vacuum
distillation.[8][16]

Purification of N-Methylpropionamide

For applications requiring high purity, such as its use as an electrolyte solvent, NMPA must be
rigorously purified.[5][8][16]

Protocol:

o Dry the N-Methylpropionamide over a suitable drying agent, such as calcium oxide (CaO)
or barium oxide (BaO).[8][16] This step is critical as NMPA readily absorbs moisture from the

atmosphere.[5][16]
e If unreacted propionic acid is present, it can be removed as its xylene azeotrope.[8][16]
» Perform fractional distillation under reduced pressure.[5][8][16]

» Store the purified N-Methylpropionamide over molecular sieves to prevent moisture
absorption during prolonged storage.[5][8][16]

e The water content can be verified using Karl Fischer titration, while Gas Chromatography
(GC) and Nuclear Magnetic Resonance (NMR) spectroscopy can be used to detect any
remaining propionic acid.[8][16]

Visualizing Workflows and Pathways

The following diagrams, created using the DOT language, illustrate key workflows and
conceptual relationships involving N-Methylpropionamide.
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Caption: General workflow for the synthesis and purification of N-Methylpropionamide.
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Caption: Logical relationships of N-Methylpropionamide's research applications.
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In conclusion, N-Methylpropionamide is a chemical compound with a broad spectrum of
applications in scientific research. Its utility as a solvent and a synthetic intermediate, combined
with its role in specialized research areas like phase separation and biological studies,
underscores its importance. This guide provides a foundational understanding for researchers
and professionals in the field, enabling them to leverage the full potential of N-
Methylpropionamide in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b074207#literature-review-of-n-methylpropionamide-
research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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